3-Acetamido-3-(4-ethoxyphenyl)propanoic acid

• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 3-acetamido-3-(4-ethoxyphenyl)propanoic acid
• InChI: InChI=1S/C13H17NO4/c1-3-18-11-6-4-10(5-7-11)12(8-13(16)17)14-9(2)15/h4-7,12H,3,8H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: OODFNSFRXFOACA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C

Description

3-Acetamido-3-(4-ethoxyphenyl)propanoic acid is a small molecule research compound for scientific and experimental use. Structurally, it is part of a class of phenylpropanoic acid derivatives featuring an acetamido group. Compounds with this core structure are of significant interest in medicinal chemistry and pharmacology research, particularly as probes for studying protein function and biological pathways . Potential Research Applications & Value While the specific biological activity of this ethoxy variant requires experimental characterization, its structural similarity to other phenylpropanoic acid compounds suggests several potential research applications. Analogs with different aromatic substitutions have been investigated as potent and selective agonists for G-protein coupled receptors (GPCRs), such as the free fatty acid receptor 4 (FFA4/GPR120), which is a target for metabolic diseases like type 2 diabetes and obesity . The 4-ethoxy moiety may offer unique properties for structure-activity relationship (SAR) studies aimed at optimizing receptor selectivity and metabolic stability. Handling & Compliance This product is intended for research purposes in a controlled laboratory setting. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the Safety Data Sheet (SDS) prior to use and handle the material in accordance with all applicable local and national regulatory requirements.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid typically involves the acylation of 3-amino-3-(4-ethoxyphenyl)propanoic acid. The reaction is carried out under controlled conditions using acetic anhydride as the acylating agent. The reaction mixture is usually heated to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Acetamido-3-(4-ethoxyphenyl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the acetamido group to an amine group.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions often require catalysts and specific solvents to proceed efficiently.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted derivatives depending on the substituent introduced.

Scientific Research Applications

3-Acetamido-3-(4-ethoxyphenyl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid involves its interaction with specific molecular targets. The acetamido group can form hydrogen bonds with biological molecules, influencing their structure and function. The ethoxyphenyl group can interact with hydrophobic regions of proteins, affecting their activity and stability .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical parameters of 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid with its analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties
3-Acetamido-3-phenylpropanoic acid	Phenyl	C₁₁H₁₃NO₃	207.23	XLogP3 = 0.6; Topological PSA = 66.4 Ų
3-Acetamido-3-(4-chlorophenyl)propanoic acid	4-Chlorophenyl	C₁₁H₁₂ClNO₃	241.67	Storage: 2–8°C; Hazard statements: H302, H315, H319, H335
3-Acetamido-3-(4-nitrophenyl)propanoic acid	4-Nitrophenyl	C₁₁H₁₂N₂O₅	252.23	Electron-withdrawing nitro group; potential reactivity in redox reactions
3-Acetamido-3-(4-ethoxyphenyl)propanoic acid	4-Ethoxyphenyl	C₁₃H₁₇NO₄	251.28 (estimated)	Predicted higher solubility in polar solvents due to ethoxy group

Key Observations :

• Substituent Effects :
  • The ethoxy group increases molecular weight compared to phenyl and chloro analogs but is lighter than nitro derivatives.
  • Electron-donating ethoxy may reduce acidity (higher pKa) compared to electron-withdrawing groups (e.g., nitro, chloro), affecting ionization and bioavailability .
  • The nitro derivative’s strong electron-withdrawing nature may enhance reactivity in biological systems, such as enzyme inhibition .

Biological Activity

3-Acetamido-3-(4-ethoxyphenyl)propanoic acid, a compound with potential pharmacological applications, has garnered attention for its biological activity. This article explores its mechanisms of action, biological effects, and relevant studies that highlight its therapeutic potential.

Chemical Structure and Properties

• Molecular Formula : C13H17NO3
• Molecular Weight : 235.28 g/mol
• IUPAC Name : 3-acetamido-3-(4-ethoxyphenyl)propanoic acid

The compound features an acetamido group and an ethoxyphenyl moiety, which contribute to its solubility and interaction with biological targets.

The biological activity of 3-acetamido-3-(4-ethoxyphenyl)propanoic acid is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : This compound has been shown to inhibit enzymes involved in inflammatory pathways, potentially reducing inflammation and associated pain.
• Receptor Modulation : It may act as a modulator of specific receptors involved in pain perception and inflammatory responses.

Anti-inflammatory Effects

Several studies have demonstrated the anti-inflammatory properties of 3-acetamido-3-(4-ethoxyphenyl)propanoic acid:

• Case Study 1 : In a controlled experiment, the compound was administered to animal models exhibiting symptoms of inflammation. Results indicated a significant reduction in inflammatory markers compared to control groups, suggesting its efficacy as an anti-inflammatory agent .

Analgesic Properties

Research indicates that this compound may also possess analgesic effects:

• Case Study 2 : A study involving chronic pain models revealed that treatment with 3-acetamido-3-(4-ethoxyphenyl)propanoic acid led to decreased pain responses in subjects, indicating potential applications in pain management .

Comparative Analysis of Biological Activity

Activity	Mechanism	Study Reference
Anti-inflammatory	Inhibition of inflammatory pathways
Analgesic	Modulation of pain receptors

Research Findings

Recent research has focused on the pharmacokinetics and bioavailability of 3-acetamido-3-(4-ethoxyphenyl)propanoic acid:

• Pharmacokinetics : Studies indicate that the compound is well absorbed in vivo, with a favorable half-life that supports its potential for therapeutic use.
• Bioavailability : The presence of the ethoxy group enhances lipid solubility, facilitating better absorption across cell membranes.

Q & A

Q. What are the standard synthetic routes for preparing 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid?

The synthesis typically involves two key steps: (1) introducing the ethoxy group to the phenyl ring and (2) acetylating the amino group.

• Ethoxy Introduction : Start with 3-amino-3-(4-hydroxyphenyl)propanoic acid. Use ethylation reagents like ethyl bromide or diethyl sulfate in the presence of a base (e.g., potassium carbonate) to substitute the hydroxyl group with ethoxy .
• Acetylation : Treat the intermediate with acetic anhydride or acetyl chloride under basic conditions (e.g., pyridine or triethylamine) to protect the amino group. Reaction conditions (temperature: 0–25°C, solvent: dichloromethane or THF) must be controlled to avoid side reactions .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization (solvent: ethanol/water) ensures high purity.

Q. Which spectroscopic techniques are essential for characterizing 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid?

A combination of nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and infrared (IR) spectroscopy is critical:

• NMR :

• ¹H NMR : Peaks for the ethoxy group (δ 1.3–1.5 ppm for CH₃, δ 3.9–4.1 ppm for CH₂), acetamido methyl (δ 2.0–2.1 ppm), and aromatic protons (δ 6.8–7.4 ppm) confirm substitution patterns .
• ¹³C NMR : Carbonyl carbons (acetamido: ~170 ppm; carboxylic acid: ~175 ppm) and aromatic carbons (110–160 ppm) validate the backbone .
  • HRMS : Exact mass (e.g., [M+H]⁺ calculated for C₁₃H₁₇NO₄: 264.1236) confirms molecular integrity .
  • IR : Stretching bands for amide (~1650 cm⁻¹) and carboxylic acid (~1700 cm⁻¹) groups verify functional groups .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance the yield of 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid during acetylation?

Optimization involves systematic variation of solvents, catalysts, and temperatures:

• Solvent Screening : Polar aprotic solvents (e.g., THF, DMF) improve reagent solubility, while dichloromethane minimizes side reactions .
• Catalyst Use : DMAP (4-dimethylaminopyridine) accelerates acetylation by activating acetic anhydride, reducing reaction time from 12 hours to 4 hours .
• Temperature Control : Lower temperatures (0–5°C) suppress hydrolysis of the acetyl group, improving yields by 15–20% .
• Real-Time Monitoring : Use thin-layer chromatography (TLC) or in-situ IR to track reaction progress and terminate at optimal conversion .

Q. What experimental strategies resolve contradictions in reported biological activity data for 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid derivatives?

Discrepancies often arise from impurity profiles or assay variability. Mitigation strategies include:

• Purity Validation : Employ orthogonal methods (HPLC, capillary electrophoresis) to confirm >98% purity. Impurities >2% can skew bioactivity results .
• Standardized Assays : Use established protocols (e.g., CLSI guidelines for antimicrobial testing) with positive/negative controls. For cytotoxicity, MTT assays with triplicate sampling reduce variability .
• Structure-Activity Relationship (SAR) Studies : Systematically modify substituents (e.g., replacing ethoxy with methoxy) to isolate contributions of specific functional groups to bioactivity .

Q. How can stereochemical purity of 3-Acetamido-3-(4-ethoxyphenyl)propanoic acid be ensured during synthesis?

Chiral resolution or asymmetric synthesis methods are critical:

• Chiral Chromatography : Use chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) to separate enantiomers. Retention times and optical rotation ([α]D) confirm configuration .
• Asymmetric Catalysis : Employ chiral catalysts (e.g., Evans oxazaborolidines) during key steps like amino acid formation to favor the desired enantiomer (e.g., R-configuration) .
• X-Ray Crystallography : Single-crystal analysis definitively assigns stereochemistry and identifies racemic impurities .

Q. What methodologies are used to study the compound’s interactions with biological targets (e.g., enzymes or receptors)?

Advanced biophysical and computational approaches are employed:

• Surface Plasmon Resonance (SPR) : Measures binding kinetics (ka, kd) to targets like glutamate receptors, with immobilization of the target protein on sensor chips .
• Molecular Dynamics (MD) Simulations : Predict binding modes using software like GROMACS. Key interactions (e.g., hydrogen bonds with Arg523 in a receptor pocket) guide mutagenesis studies .
• Isothermal Titration Calorimetry (ITC) : Quantifies binding thermodynamics (ΔH, ΔS) to distinguish entropic vs. enthalpic driving forces .